Cas no 2034400-99-0 (2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine)
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
- [3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-(4-propylthiadiazol-5-yl)methanone
- 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine
-
- Inchi: 1S/C16H21N5O2S/c1-3-5-13-15(24-20-19-13)16(22)21-9-4-6-12(10-21)23-14-7-8-17-11(2)18-14/h7-8,12H,3-6,9-10H2,1-2H3
- InChI Key: GSQLQAKZHXUSKG-UHFFFAOYSA-N
- SMILES: S1C(=C(CCC)N=N1)C(N1CCCC(C1)OC1C=CN=C(C)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 427
- XLogP3: 2.7
- Topological Polar Surface Area: 109
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6480-6592-2μmol |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-5μmol |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-10μmol |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-20μmol |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-1mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-2mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-3mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-4mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-5mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6480-6592-10mg |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine |
2034400-99-0 | 10mg |
$79.0 | 2023-09-08 |
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine
Introduction to 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034400-99-0)
2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034400-99-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that make it particularly interesting for medicinal chemists and biologists.
The compound's core structure consists of a pyrimidine ring, which is a common motif in many bioactive molecules. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of a methyl group at the 2-position and an oxy group linked to a piperidine moiety further enhances its potential as a pharmacophore. This combination of structural features suggests that the compound may exhibit diverse biological activities, making it a valuable subject for further investigation.
In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine has been identified as a potential lead compound in this context. Its unique structural features, including the incorporation of a thiadiazole ring and a piperidine scaffold, make it an attractive candidate for further chemical modification and biological evaluation.
The thiadiazole moiety is particularly noteworthy due to its known bioactivity. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound's structure may contribute to its ability to interact with biological targets in novel ways. For instance, the carbonyl group attached to the thiadiazole ring could serve as a point of interaction with biological receptors or enzymes.
The piperidine ring is another important structural feature that contributes to the compound's potential pharmacological activity. Piperidine derivatives are frequently found in drugs targeting central nervous system disorders, cardiovascular diseases, and other metabolic conditions. The presence of the piperidine moiety in this compound suggests that it may have effects on these systems or on other biological pathways involving piperidine-based ligands.
Recent studies have highlighted the importance of understanding the three-dimensional structure of drug candidates to predict their binding affinity and efficacy. Computational modeling techniques have been increasingly used to simulate the interactions between molecules like 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine and biological targets. These studies can provide valuable insights into how the compound's structure influences its biological activity and can guide the design of more effective derivatives.
In addition to computational studies, experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure of this compound and its analogs. These techniques can provide detailed information about the conformational preferences and binding modes of the molecule, which are crucial for understanding its pharmacological properties.
The synthesis of 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as chemical biology and drug discovery. By studying the interactions between this compound and various biological targets, researchers can gain insights into fundamental biological processes and develop new strategies for therapeutic intervention.
In conclusion, 2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034400-99-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an important role in advancing our understanding of biological processes and developing new therapeutic agents.
2034400-99-0 (2-methyl-4-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-yl]oxy}pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)